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Compound of Interest

Compound Name: 6(Z)-Octadecenol

Cat. No.: B3121030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-cis-Octadecenol, also known as petroselinyl alcohol, is a monounsaturated fatty alcohol with

significant potential in various scientific and industrial applications, including as a precursor in

chemical synthesis, a component in cosmetic formulations, and a subject of study in lipid

chemistry. A thorough understanding of its solubility in different organic solvents is crucial for its

effective handling, formulation, and application. This technical guide provides a comprehensive

overview of the solubility of 6-cis-Octadecenol, including quantitative data (where available for

structurally similar analogs), detailed experimental protocols for solubility determination, and a

logical workflow for these procedures.

Quantitative Solubility Data
Direct quantitative solubility data for 6-cis-Octadecenol is not readily available in published

literature. However, data for its close structural isomer, oleyl alcohol (cis-9-octadecen-1-ol),

provides a valuable and reliable proxy due to their identical molecular formula (C₁₈H₃₆O) and

similar physical properties.
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Solvent Chemical Formula
Solubility (at
approx. 20-25°C)

Citation

Ethanol C₂H₅OH
Approximately 30

mg/mL
[1]

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO

Approximately 30

mg/mL
[1]

Dimethylformamide

(DMF)
(CH₃)₂NC(O)H

Approximately 30

mg/mL
[1]

Ether (Diethyl Ether) (C₂H₅)₂O Soluble [2]

Chloroform CHCl₃ Soluble [2]

Carbon Tetrachloride CCl₄ Slightly Soluble [3]

Water H₂O Insoluble [2]

Note: "Soluble" indicates that the substance dissolves freely, but a precise quantitative value

was not specified in the cited source. "Slightly soluble" suggests a lower degree of solubility,

and "insoluble" indicates negligible solubility.

Experimental Protocols for Solubility Determination
The following section outlines a detailed gravimetric method for determining the solubility of a

fatty alcohol like 6-cis-Octadecenol in an organic solvent. This method is based on the principle

of creating a saturated solution and then determining the mass of the dissolved solute.

Principle
A saturated solution is prepared by adding an excess of the solute (6-cis-Octadecenol) to a

known volume of the solvent and allowing it to reach equilibrium at a constant temperature. A

known volume of the supernatant (the clear, saturated solution) is then carefully separated, and

the solvent is evaporated. The mass of the remaining solute is measured, and from this, the

solubility can be calculated.

Materials and Equipment
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6-cis-Octadecenol

Selected organic solvents (e.g., ethanol, chloroform, hexane)

Analytical balance (accurate to ±0.0001 g)

Vials or flasks with airtight seals

Constant temperature shaker bath or incubator

Micropipettes or volumetric pipettes

Pre-weighed evaporation dishes or vials

Source of inert gas (e.g., nitrogen) for solvent evaporation

Fume hood

Procedure
Preparation of Saturated Solution:

Add an excess amount of 6-cis-Octadecenol to a series of vials, each containing a known

volume (e.g., 5 mL) of the desired organic solvent. The excess solid should be clearly

visible.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25°C).

Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure saturation.

Sample Withdrawal:

After equilibration, stop the agitation and allow the excess solid to settle at the bottom of

the vials for at least 2 hours, maintaining the constant temperature.
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Carefully withdraw a precise volume (e.g., 1 mL) of the clear supernatant using a pre-

warmed (to the equilibration temperature) pipette. Avoid disturbing the undissolved solid.

Gravimetric Analysis:

Transfer the withdrawn aliquot into a pre-weighed evaporation dish.

Place the evaporation dish in a fume hood and evaporate the solvent using a gentle

stream of nitrogen gas or by placing it in a vacuum oven at a temperature below the

boiling point of the solvent and the melting point of the solute.

Once the solvent is completely evaporated, place the dish in a desiccator to cool to room

temperature.

Weigh the evaporation dish containing the dried solute on an analytical balance.

Repeat the drying and weighing steps until a constant weight is achieved.

Calculation of Solubility:

Calculate the mass of the dissolved 6-cis-Octadecenol by subtracting the initial weight of

the empty evaporation dish from the final constant weight.

Express the solubility in the desired units, for example:

mg/mL: (Mass of solute in mg) / (Volume of aliquot in mL)

g/100 mL: [(Mass of solute in g) / (Volume of aliquot in mL)] * 100

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Gravimetric method workflow for solubility determination.
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Logical Relationship of Solubility
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Caption: Factors influencing the solubility of 6-cis-Octadecenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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